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Compound of Interest

Compound Name: PZ-1190
Cat. No.: B10799408
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A comprehensive search for preclinical data on the compound designated PZ-1190 has yielded
no specific results. Publicly available scientific literature and drug development databases do
not contain information pertaining to a substance with this identifier.

While the search did identify related compounds, such as PZ-1262 and PZ-1264, these are
distinct molecular entities described as 4-isoquinoline-sulfonamide analogs of brexpiprazole.[1]
[2] These compounds have been investigated for their potential antipsychotic, antidepressant,
anxiolytic, and pro-cognitive effects.[1][2]

Key findings for related compounds (PZ-1262) include:

« In Vitro Activity: PZ-1262 demonstrated partial agonistic activity at the 5-HT1A receptor and
antagonistic activity at D2, D3, 5-HT2A, 5-HT6, and 5-HT7 receptors.[1][2]

« In Vivo Activity: In rodent models, PZ-1262 was shown to decrease immobility time in the
forced swim test, exhibit pro-cognitive effects in phencyclidine-disrupted models, and show
anxiolytic-like effects in the four-plates test.[1][2] It also demonstrated significant brain
penetration.[2]
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However, it is crucial to emphasize that this information pertains to PZ-1262 and not PZ-1190.
Without any specific data on PZ-1190, it is not possible to provide the requested in-depth
technical guide, including data tables, experimental protocols, or signaling pathway diagrams.
Further clarification on the compound's identity or alternative designations would be necessary
to proceed with a detailed preclinical development summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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